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Compound of Interest

Compound Name: CB-64D

Cat. No.: B15620190 Get Quote

Application Notes and Protocols for CB-64D
Disclaimer: Specific safety and handling data for CB-64D are not readily available in public

domains. The following guidelines are based on general laboratory best practices for handling

potent, biologically active small molecules of unknown toxicity. Researchers, scientists, and

drug development professionals must conduct a thorough risk assessment and consult with

their institution's Environmental Health and Safety (EHS) department before handling this

compound.

Introduction
CB-64D is a potent and selective agonist for the sigma-2 (σ2) receptor, also showing activity at

the sigma-1 (σ1) receptor.[1][2] It has been demonstrated to induce apoptosis in cancer cell

lines, such as SK-N-SH.[1] Its high affinity and selectivity for the σ2 receptor make it a valuable

research tool for investigating the role of this receptor in cellular processes, including

programmed cell death.[2]

Quantitative Data
The following table summarizes the reported binding affinities of CB-64D for sigma receptors.
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Receptor Kᵢ (nM) Reference

Sigma-2 (σ2) 16.5 [1][2]

Sigma-1 (σ1) 3063 [1][2]

Safety Precautions and Handling
Due to the lack of a specific Material Safety Data Sheet (MSDS) for CB-64D, the following

precautions are based on the assumption that the compound is a potent, biologically active

molecule with unknown toxicological properties.

3.1. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is recommended to minimize exposure.

PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents skin contact. The

outer glove is removed

immediately after handling.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and aerosols.

Lab Coat
A fully buttoned lab coat with

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A fit-tested N95 respirator or

higher, especially when

handling the solid compound.

Prevents inhalation of airborne

particles.

3.2. Engineering Controls
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Control Description

Chemical Fume Hood

All handling of solid CB-64D and preparation of

stock solutions should be performed in a

certified chemical fume hood.

Ventilated Enclosure
A ventilated balance enclosure should be used

for weighing the solid compound.

3.3. Storage and Disposal

Aspect Guideline

Storage

Store at room temperature in a tightly sealed

container, in a designated and labeled area for

potent compounds.[1]

Disposal

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. All contaminated labware and PPE

should be disposed of as hazardous waste.

Experimental Protocols
The following are general protocols for in vitro studies using CB-64D. These should be adapted

based on specific experimental needs and cell types.

4.1. Preparation of Stock Solutions

Under a chemical fume hood, carefully weigh the desired amount of CB-64D powder using a

calibrated analytical balance within a ventilated enclosure.

Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a

high-concentration stock solution (e.g., 10 mM).

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store the stock solution at -20°C or -80°C in tightly sealed vials.

4.2. In Vitro Apoptosis Assay in Cancer Cells (e.g., SK-N-SH)

Cell Culture: Culture SK-N-SH cells in the recommended growth medium and conditions until

they reach the desired confluency.

Treatment: Prepare serial dilutions of CB-64D from the stock solution in the cell culture

medium to achieve the desired final concentrations. Remove the old medium from the cells

and add the medium containing CB-64D. Include a vehicle control (medium with the same

concentration of DMSO without the compound).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) to allow for the

induction of apoptosis.

Apoptosis Detection: Assess apoptosis using a suitable method, such as:

Annexin V/Propidium Iodide (PI) Staining: This method distinguishes between viable, early

apoptotic, late apoptotic, and necrotic cells via flow cytometry.

Caspase Activity Assay: Measure the activity of key apoptotic enzymes like caspase-3 and

caspase-7 using a luminometric or colorimetric assay.

TUNEL Assay: Detects DNA fragmentation, a hallmark of apoptosis, through fluorescence

microscopy or flow cytometry.

Visualizations
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Caption: Proposed signaling pathway of CB-64D-induced apoptosis via the sigma-2 receptor.
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5.2. Experimental Workflow
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Caption: General workflow for the safe handling and use of potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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